Detection Limit Improvement with SIDA
The stable isotope dilution assay (SIDA) employing [13C6,15N]-tenuazonic acid as internal standard achieves limits of detection (LOD) of 0.1-1.0 μg/kg across tomato products and cereals [1]. In contrast, methods relying on matrix-matched calibration without isotopically labeled internal standards for Alternaria toxins typically report LODs one to two orders of magnitude higher or require extensive sample cleanup to approach comparable sensitivity [2]. This SIDA approach achieved LODs of 0.15 μg/kg in fruit juices, 1.0 μg/kg in cereals, and 17 μg/kg in spices, with limits of quantitation approximately three times higher [1].
| Evidence Dimension | Limit of detection (LOD) |
|---|---|
| Target Compound Data | 0.15 μg/kg (fruit juices), 1.0 μg/kg (cereals), 17 μg/kg (spices) using [13C6,15N]-TA internal standard |
| Comparator Or Baseline | Non-SIDA LC-MS/MS methods for Alternaria toxins: typically >2-10 μg/kg LOD without isotopically labeled internal standards |
| Quantified Difference | LOD improvement factor of approximately 10-100× depending on matrix |
| Conditions | LC-MS/MS with stable isotope dilution assay; fruit juices (n=50), cereals (n=12), spices (n=38) |
Why This Matters
Sub-μg/kg detection limits are required for compliance monitoring and dietary exposure assessment in infant foods and regulated commodities where tenuazonic acid concentrations may approach toxicological thresholds.
- [1] Asam S, Lichtenegger M, Liu Y, Rychlik M. Content of the Alternaria mycotoxin tenuazonic acid in food commodities determined by a stable isotope dilution assay. Mycotoxin Res. 2012;28:9-15. LOD: 0.15 μg/kg (juices), 1.0 μg/kg (cereals), 17 μg/kg (spices). View Source
- [2] Lattanzio VMT, et al. Monitoring of unregulated mycotoxins: Alternaria toxins in Italian food samples. CNR-IRIS. 2021. LC-MS/MS method with recoveries 70-120% and repeatability ≤20%. View Source
